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Although data on DCLK1-IN-4 is lacking, understanding the structure and function of the DCLK1 kinase

domain provides insight into how a selective inhibitor might work.

The kinase domain of DCLK1 is regulated by a C-terminal autoinhibitory domain (AID) [1]. In the

autoinhibited state, the AID binds tightly to the kinase domain, blocking the ATP-binding site and preventing

kinase activity [2] [1]. This autoinhibition can be disrupted by cancer-associated mutations, leading to

increased kinase activity and contributing to tumorigenesis [2].

A selective inhibitor would typically bind to the kinase domain to suppress this activity. The following

diagram illustrates the established regulatory mechanism of DCLK1 that any effective inhibitor would target.
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Established DCLK1 Inhibitors for Reference

While DCLK1-IN-4 is not documented, other DCLK1 inhibitors have been developed and characterized,

which can serve as a reference point for the properties researchers aim to achieve.

The table below summarizes one such tool compound, DCLK1-IN-1.

Inhibitor
Name

Key Characteristics Reported Mechanism & Experimental Use
Primary
Source

DCLK1-
IN-1

Selective, in-vivo
compatible chemical

probe.

Inhibits DCLK1 kinase domain; used to show
that DCLK1 inhibition modulates proteins and

pathways linked to cell motility in pancreatic
cancer organoids. [3]

Nature
Chemical
Biology (2020)
[3]

This inhibitor has been used in preclinical models to demonstrate that targeting DCLK1 can reverse

epithelial-mesenchymal transition (EMT) and modulate the tumor immune microenvironment in pancreatic

cancer [4]. It has also been used to show a protective role in non-cancerous conditions, such as obesity-

induced cardiomyopathy [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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